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Compound of Interest

Compound Name: Reactive yellow 25

cat. No.: B15557121

An In-depth Technical Guide on the Physicochemical Data of C.I. Reactive Yellow 25 (CAS
number 12226-52-7)

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a comprehensive overview of the physicochemical properties of C.I.
Reactive Yellow 25.

Introduction

C.l. Reactive Yellow 25, with the CAS registry number 12226-52-7, is a single azo class
reactive dye.[1] Reactive dyes are characterized by their ability to form covalent bonds with the
fibers of textiles, which results in excellent colorfastness. This particular dye is noted for its
brilliant yellow color and is primarily used in the dyeing and printing of cellulosic fibers like
cotton and viscose.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of C.l. Reactive Yellow
25.
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Property Value

CAS Number 12226-52-7

Molecular Formula C26H14Cl2N7Naz010S2[1]
Molecular Weight 788.44 g/mol [1]

Appearance Light yellow uniform powder[1]
Solubility in Water > 100 g/L (at 25°C)[1]

UV-Vis Amax ~410 nm[2]

Melting Point Not available

pKa Not available

Experimental Protocols

While specific experimental protocols for C.I. Reactive Yellow 25 are not widely published, the
following are general and standard methods used for the characterization of reactive dyes.

Determination of Aqueous Solubility (Filter Paper Spot
Method)

This is a straightforward method for estimating the solubility of a reactive dye in an aqueous
solution.[3]

e Preparation of Dye Solutions: A series of solutions with different concentrations of the dye
are prepared in water at a constant temperature (e.g., 25°C).

 Stirring: Each solution is stirred for a defined period (e.g., 10 minutes) to ensure the dye is
fully dissolved.[3]

» Application to Filter Paper: A small, measured volume of each solution is dropped onto the
center of a piece of filter paper.[3]

» Drying and Observation: The filter paper is allowed to dry completely. The spots are then
visually inspected.
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o Determination of Solubility: The solubility is reported as the highest concentration that does
not leave any visible, undissolved dye particles on the filter paper.[3]

Measurement of UV-Visible Absorption Spectrum

This protocol is used to determine the wavelength of maximum absorbance (Amax) of the dye.

Preparation of Dilute Solution: A dilute solution of the dye is prepared in deionized water.

Spectrophotometer Setup: A UV-Vis spectrophotometer is calibrated using a blank solution
(deionized water). The desired wavelength range (e.g., 300-700 nm) is set for scanning.

Measurement: The absorbance of the dye solution is measured across the specified
wavelength range.

Determination of Amax: The Amax is identified as the wavelength at which the highest
absorbance value is recorded. For reactive yellow dyes, this is typically around 410 nm.[2]

Synthesis and Application Workflows
Synthesis of C.I. Reactive Yellow 25

The manufacturing of C.l. Reactive Yellow 25 is a multi-step process that involves
diazotization, coupling, and condensation reactions.[1]
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2,4-Diaminobenzenesulfonic acid | |1-(2-methyl-4-sulfophenyl)-5-ox0-4,5-dihydro-1H-pyrazole-3-carboxylic acid|

Diazotization & Coupling 2,3-Dichloroquinoxaline-6-carbonyl chloride

Condensation

\
C.I. Reactive Yellow 25
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Fabric Preparation (Scouring/Bleaching)

:

Dye Bath Preparation (Dye, Water, Salt)

:

Dyeing (Fabric Immersed)

:

Alkali Addition (e.g., Sodium Carbonate)

:

Fixation (Covalent Bond Formation)

:

Rinsing (Hot and Cold)

:

Soaping (Removal of Unfixed Dye)

:

Final Rinsing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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